Methyl 2-amino-2-(trifluoromethyl)hex-5-enoate, 97%

• IUPAC Name: methyl 2-amino-2-(trifluoromethyl)hex-5-enoate
• InChI: InChI=1S/C8H12F3NO2/c1-3-4-5-7(12,6(13)14-2)8(9,10)11/h3H,1,4-5,12H2,2H3
• InChI Key: LGTRPXSUGOBEDL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CCC=C)(C(F)(F)F)N
• Molecular Formula: C8H12F3NO2
• Molecular Weight: 211.18 g/mol

Description

Methyl 2-amino-2-(trifluoromethyl)hex-5-enoate, 97% (M2ATFH) is an organic compound that is commonly used in a variety of scientific and laboratory experiments. It is a colorless liquid that is soluble in water and alcohol. M2ATFH has a wide range of applications in the field of organic chemistry, including as a reagent for the synthesis of various compounds, and as a catalyst for various reactions. It has also been used in the production of pharmaceuticals and other industrial products.

Scientific Research Applications

Methyl 2-amino-2-(trifluoromethyl)hex-5-enoate, 97% is used in a variety of scientific research applications. It has been used as a reagent in the synthesis of pharmaceuticals, such as anti-inflammatory drugs, and in the production of industrial chemicals. It has also been used as a catalyst in the synthesis of organic compounds, and as a reagent in the synthesis of other organic compounds.

Mechanism of Action

Methyl 2-amino-2-(trifluoromethyl)hex-5-enoate, 97% is an organic compound that acts as a catalyst in the synthesis of organic compounds. It helps to increase the rate of reaction of various chemical reactions by providing a source of energy for the reaction. This energy is released when the compound is broken down, and the resulting products are then used in the synthesis of other compounds.
Biochemical and Physiological Effects
Methyl 2-amino-2-(trifluoromethyl)hex-5-enoate, 97% has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and analgesic properties, as well as the ability to reduce the production of certain hormones and enzymes. It has also been found to have antifungal and antibacterial properties.

Advantages and Limitations for Lab Experiments

Methyl 2-amino-2-(trifluoromethyl)hex-5-enoate, 97% has a number of advantages and limitations for laboratory experiments. One of the main advantages is that it is a relatively inexpensive reagent that is easy to obtain and use. It is also a relatively stable compound, making it suitable for use in a variety of laboratory experiments. However, it can be toxic if used in high concentrations, and should be handled with caution.

Future Directions

There are a number of potential future directions for Methyl 2-amino-2-(trifluoromethyl)hex-5-enoate, 97%. It could be used in the synthesis of novel pharmaceuticals, as well as in the production of industrial chemicals. It could also be used in the development of new catalysts for organic synthesis. Additionally, it could be used to study the biochemical and physiological effects of various compounds, as well as in the development of new drugs and treatments.

Synthesis Methods

Methyl 2-amino-2-(trifluoromethyl)hex-5-enoate, 97% can be synthesized from the reaction of trifluoroacetic anhydride with 2-amino-2-(trifluoromethyl)hex-5-enoic acid. The reaction is carried out in an aqueous solution at room temperature, and the product is isolated by filtration and then recrystallized from methanol. This method has been found to be reliable and efficient for the production of Methyl 2-amino-2-(trifluoromethyl)hex-5-enoate, 97% in high yields.